Cas no 1092649-40-5 (3,7-Dihydroxynaphthalene-2,6-dicarbaldehyde)

• Product Name: 3,7-Dihydroxynaphthalene-2,6-dicarbaldehyde
• CAS No: 1092649-40-5
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 2867901
• Update Time: 2023-08-10

3,7-Dihydroxynaphthalene-2,6-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,7-dihydroxynaphthalene-2,6-dicarbaldehyde
• 3,7-Dihydroxynaphthalene-2,6-dicarbaldehyde

• Inchi： 1S/C12H8O4/c13-5-9-1-7-3-12(16)10(6-14)2-8(7)4-11(9)15/h1-6,15-16H
• InChI Key： SRTCNFLUZQUMKJ-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC2=CC(=C(C=O)C=C2C=1)O

Computed Properties

• Exact Mass: 216.04225873 g/mol
• Monoisotopic Mass: 216.04225873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.19
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6